Cas no 10199-67-4 (N-Benzylpyrazole)

• Product Name: N-Benzylpyrazole
• CAS No: 10199-67-4
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD00462231
• CID: 137698
• PubChem ID: 3546441
• Update Time: 2024-11-04

N-Benzylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-pyrazole
• 1H-Pyrazole,1-(phenylmethyl)-
• N-Benzylpyrazole
• 1-benzylpyrazole
• AKOS PAO-1146
• 1-BENZYL PYRAZOL
• EN300-24529
• AKOS003673887
• AM20020092
• AS-32922
• J-504255
• 1H-Pyrazole, 1-(phenylmethyl)-
• AB91456
• FT-0651448
• MFCD00462231
• SCHEMBL324202
• AKQAJYLKBCWJBV-UHFFFAOYSA-N
• A896978
• Z198954580
• InChI=1/C10H10N2/c1-2-5-10(6-3-1)9-12-8-4-7-11-12/h1-8H,9H
• 10199-67-4
• CS-0206428
• DTXSID70393512
• STK006731
• DB-027362
• PYRAZOLE,1-BENZYL

• MDL： MFCD00462231
• Inchi： 1S/C10H10N2/c1-2-5-10(6-3-1)9-12-8-4-7-11-12/h1-8H,9H2
• InChI Key： AKQAJYLKBCWJBV-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398327 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 158.20
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 287.8℃ at 760 mmHg
• Flash Point: 127.8°C
• Refractive Index: 1.579
• PSA: 17.82000
• LogP: 1.93140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives